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Compound of Interest

Compound Name: 2,4,5-Trichloronitrobenzene-13C6

Cat. No.: B15597747

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the safe handling,
potential hazards, and emergency procedures associated with chlorinated nitrobenzenes. The
following sections detail the physicochemical properties, toxicological data, experimental
protocols, and regulatory information pertinent to working with these compounds in a research

and development setting.

Chemical and Physical Properties

Chlorinated nitrobenzenes are a class of aromatic compounds with varying degrees of
chlorination on the benzene ring, leading to a range of physical and chemical properties. A
summary of key properties for representative chlorinated nitrobenzenes is presented in Table 1.
This data is crucial for understanding their behavior in experimental settings and for conducting
accurate risk assessments.

Table 1: Physical and Chemical Properties of Selected Chlorinated Nitrobenzenes
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Molecular . -
CAS Molecular . Melting Boiling
Compound Weight ( . .
Number Formula Point (°C) Point (°C)
g/mol )
2-
Chloronitrobe  88-73-3 CeHaCINO2 157.56 32-34 246
nzene
3-
Chloronitrobe  121-73-3 CeH4CINO:2 157.56 44-46 235-236
nzene
4-
Chloronitrobe  100-00-5 CeHaCINO2 157.56 81-84 242
nzene
2,4-
Dichloronitrob ~ 611-06-3 CsH3CI2NO2 192.00 32-34 258
enzene
2,5-
Dichloronitrob  89-61-2 CeH3CI2NO2 192.00 53-56 267
enzene
3,4-
Dichloronitrob  99-54-7 CeH3CI2NO2 192.00 39-42 255-256
enzene
2,3,4-
296.2
Trichloronitro 17700-09-3 CsH2CIsNO:2 226.45 53-56 _
(Predicted)
benzene
2,4,6-
Trichloronitro 18708-70-8 CeH2CIsNO:2 226.45 71 N/A
benzene
2,3,4,5-
_ 304
Tetrachloronit ~ 879-39-0 CeHCIaNO2 260.90 65-67 )
(Predicted)
robenzene
Pentachloroni  82-68-8 CeCIsNO2 295.34 142-146 328
trobenzene (decomposes
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Data compiled from various sources.[1][2][3][4][5][6]

Toxicological Profile and Hazards

Chlorinated nitrobenzenes are toxic compounds that can pose significant health risks upon
exposure. The primary routes of exposure are inhalation, skin absorption, and ingestion.[7]

Acute Toxicity

Acute exposure can cause irritation to the skin, eyes, and respiratory tract.[8] A significant and
life-threatening effect of acute exposure is methemoglobinemia, a condition where the iron in
hemoglobin is oxidized from the ferrous (Fe2*) to the ferric (Fe3*) state, rendering it unable to
transport oxygen.[9][10] This leads to cyanosis (a bluish discoloration of the skin and mucous
membranes), headache, dizziness, nausea, and in severe cases, can be fatal.[11][12]

Chronic Toxicity

Prolonged or repeated exposure to chlorinated nitrobenzenes may cause damage to the liver,
kidneys, and testes.[8][11] Some chlorinated nitrobenzenes are suspected carcinogens and
may cause genetic defects.[4][13][14]

Exposure Limits

To minimize the risk of adverse health effects, occupational exposure limits have been
established by various regulatory agencies.

Table 2: Occupational Exposure Limits for Selected Chlorinated Nitrobenzenes

Compound OSHA PEL (TWA) ACGIH TLV (TWA) NIOSH REL (TWA)
Nitrobenzene 1 ppm (5 mg/m?3)[6] 1 ppm (5 mg/m?3)[6] 1 ppm (5 mg/m?3)[6]
4-Chloronitrobenzene Not established 0.1 ppm (skin)[12] Not established

Pentachloronitrobenze
0.5 mg/m3 0.5 mg/m3 0.5 mg/m3
ne
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Note: "skin" notation indicates the potential for significant contribution to the overall exposure
by the cutaneous route, including mucous membranes and eyes, either by contact with vapors
or by direct skin contact with the substance.[15][16]

Signaling Pathway: Mechanism of
Methemoglobinemia

The primary mechanism of toxicity for chlorinated nitrobenzenes is the induction of
methemoglobinemia. This occurs when the nitro group of the chlorinated nitrobenzene is
metabolized, leading to the production of reactive oxygen species that oxidize the ferrous iron
(Fe2*) in hemoglobin to ferric iron (Fe3*). The resulting methemoglobin is incapable of binding
and transporting oxygen. The body has endogenous mechanisms to reduce methemoglobin
back to hemoglobin, primarily through the action of the enzyme cytochrome b5 reductase.[7][8]
[10][11][13][15][1 7][18][19][20][21][22][23]
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Caption: Mechanism of chlorinated nitrobenzene-induced methemoglobinemia.

Experimental Protocols
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When working with chlorinated nitrobenzenes, adherence to established and validated
experimental protocols is essential for both safety and data integrity. The Organization for
Economic Co-operation and Development (OECD) provides a set of internationally recognized
guidelines for the testing of chemicals.[12][14][24][25][26]

Acute Oral Toxicity (Adapted from OECD Guideline 425)

This protocol provides a general framework for determining the acute oral toxicity (LD50) of a
substance.

Animal Selection: Healthy, young adult rats of a standard laboratory strain are used. Animals
are randomized and assigned to dose groups.

e Housing and Feeding Conditions: Animals are housed in individual cages under controlled
temperature (22 £ 3 °C) and humidity (30-70%) with a 12-hour light/dark cycle. Standard
laboratory diet and drinking water are provided ad libitum.[27]

o Dose Preparation: The test substance is typically dissolved or suspended in a suitable
vehicle (e.g., corn oil). The concentration is adjusted to provide the desired dose in a volume
that is appropriate for the animal's weight.

o Administration: The substance is administered in a single dose by gavage to animals that
have been fasted overnight.

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days. Observations are made frequently on the day of dosing and at
least once daily thereatfter.

o Pathology: All animals (those that die during the study and those euthanized at the end)
undergo a gross necropsy.

Data Analysis: The LD50 is calculated using a recognized statistical method.

Determination of Methemoglobin Levels

A key biomarker of exposure to chlorinated nitrobenzenes is the level of methemoglobin in the
blood.
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o Sample Collection: A whole blood sample is collected in a heparinized tube.

e Measurement: Methemoglobin levels are typically measured using a co-oximeter, which is a
spectrophotometric instrument that can differentiate between oxyhemoglobin,
deoxyhemoglobin, carboxyhemoglobin, and methemoglobin.

» Alternative Method (Evelyn-Malloy): This spectrophotometric method involves measuring the
change in absorbance at 630 nm after the addition of cyanide, which converts
methemoglobin to cyanmethemoglobin.

Safe Handling and Emergency Procedures
Engineering Controls

o Ventilation: All work with chlorinated nitrobenzenes should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood.[17]

« |solation: If possible, isolate the work area where these compounds are used.

Personal Protective Equipment (PPE)

o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene).[17]
o Eye Protection: Chemical safety goggles and a face shield are mandatory.[17]
e Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.[17]

» Respirator: If there is a risk of inhalation exposure that cannot be controlled by engineering
controls, a NIOSH-approved respirator with appropriate cartridges should be used.[17]

Spill Cleanup

In the event of a spill, follow these procedures:
o Evacuate: Immediately evacuate non-essential personnel from the area.
» Ventilate: Ensure the area is well-ventilated.

» Personal Protection: Don appropriate PPE before attempting to clean the spill.
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o Containment: For solid spills, carefully sweep up the material and place it in a sealed
container for disposal. For liquid spills, absorb the material with an inert absorbent (e.g.,
vermiculite, sand) and place it in a sealed container.[14][22]

o Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and
water.

» Waste Disposal: All contaminated materials must be disposed of as hazardous waste.[14]
[22]
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Caption: General workflow for cleaning up a chlorinated nitrobenzene spill.

Waste Disposal and Regulations
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Chlorinated nitrobenzenes and any materials contaminated with them are considered
hazardous waste.[27] Disposal must be in accordance with local, state, and federal regulations.
In the United States, the Resource Conservation and Recovery Act (RCRA) governs the
disposal of hazardous waste.[27]

o Waste Characterization: Wastes containing chlorinated nitrobenzenes may be classified
under specific RCRA waste codes (e.g., F-listed wastes from non-specific sources if they are
spent solvents, or U-listed wastes if they are discarded commercial chemical products).[28]

o Disposal Methods: Appropriate disposal methods for chlorinated organic residues include
high-temperature incineration in a permitted hazardous waste incinerator.[29][30][31] Landfill
disposal is generally not recommended due to the persistence and toxicity of these
compounds.[29]

o Transportation: A licensed hazardous waste hauler must be used to transport the waste to a
permitted treatment, storage, and disposal facility (TSDF).[27]

It is imperative to consult with your institution's Environmental Health and Safety (EHS)
department to ensure full compliance with all applicable waste disposal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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